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Compound of Interest

Compound Name: CHELEX 100

Cat. No.: B1177728

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core principles and applications
of Chelex 100 resin in Polymerase Chain Reaction (PCR) workflows. It delves into the
fundamental mechanisms, details experimental protocols, presents comparative quantitative
data, and offers visual representations of the processes involved, tailored for professionals in
research and drug development.

Core Principles: The Mechanism of Chelex 100
Action

Chelex 100 is a chelating resin composed of styrene-divinylbenzene copolymers with paired
iminodiacetate ions.[1] These iminodiacetate groups have a high affinity for polyvalent metal
ions, particularly divalent cations such as magnesium (Mg?2*).[2] This chelating property is
central to its function in preparing DNA for PCR-based applications.

The primary roles of Chelex 100 in DNA extraction for PCR are:

e Protection of DNA from Degradation: During the heating steps of DNA extraction, which are
necessary to lyse cells and denature proteins, divalent metal ions can catalyze the
breakdown of DNA.[3] By binding to these metal ions, Chelex 100 effectively removes them
from the solution, thereby protecting the integrity of the DNA at high temperatures.[1][3]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1177728?utm_src=pdf-interest
https://www.benchchem.com/product/b1177728?utm_src=pdf-body
https://www.benchchem.com/product/b1177728?utm_src=pdf-body
https://www.benchchem.com/product/b1177728?utm_src=pdf-body
https://nij.ojp.gov/nij-hosted-online-training-courses/dna-extraction-and-quantitation-forensic-analysts/chelexr-100-extraction/chelexr-100-extraction-process
https://en.wikipedia.org/wiki/Chelex_100
https://www.benchchem.com/product/b1177728?utm_src=pdf-body
https://www.tandfonline.com/doi/full/10.2144/000114018
https://www.benchchem.com/product/b1177728?utm_src=pdf-body
https://nij.ojp.gov/nij-hosted-online-training-courses/dna-extraction-and-quantitation-forensic-analysts/chelexr-100-extraction/chelexr-100-extraction-process
https://www.tandfonline.com/doi/full/10.2144/000114018
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1177728?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

 Inactivation of DNases: Many nucleases, particularly DNases that degrade DNA, require
Mg?* as an essential cofactor for their enzymatic activity.[2][4] Chelex 100 sequesters these
Mg?* ions, rendering the DNases inactive and preventing the degradation of the target DNA.

[1][2][4]

» Removal of PCR Inhibitors: The resin can also bind to and remove various PCR inhibitors
that may be present in the initial sample, such as porphyrin compounds from blood.[3][5]
This purification step is crucial for ensuring the efficiency and success of the subsequent
PCR amplification.

The use of Chelex 100 results in a supernatant containing single-stranded DNA, which is
suitable for PCR amplification.[1][2][6]

Quantitative Data Presentation: A Comparative
Analysis

The efficiency of Chelex 100 for DNA extraction has been compared with other methods
across various studies. The following tables summarize key quantitative data on DNA yield and

purity.

Comparison QIAamp DNA Phenol-
) Chelex 100 S Source
Metric Mini Kit Chloroform

DNAYield (from
Mean: 191.8 ng/

nasopharyngeal | Mean: 5.02 ng/yl  Mean: 22.1 ng/ul  [7]
swabs) H

DNA Yield (from )
590% higher

dried blood ] - - [8]
yield

spots)

Absolute 54% (control

Efficiency (from rotocol), 68%

nereney | protoco) 9% : ]

dried blood (optimized

spots) protocol)

Cost per sample
$0.153 $5.066 $1.950 [7]

(USD)
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Automate QlAamp® DNA
Chelex 100 )
Sample Type _ Express™ DNA Investigator Source
DNA Yield _ .
Yield DNA Yield
Lower than
Lower than
) ] Chelex 100 and
Blood AutoMate Highest Yield [9]
AutoMate
Express™
Express™
) i Lower than Lower than
Semen Highest Yield 9]
Chelex 100 Chelex 100
] ) ] Lower than Lower than
Saliva Highest Yield 9]
Chelex 100 Chelex 100

Experimental Protocols: Methodologies for Key

Experiments

Detailed methodologies for DNA extraction using Chelex 100 are provided below for various

sample types.

General Protocol for Cellular Material (Blood, Semen,

Saliva, Hair)

This protocol is adapted from a method for extracting DNA from human cellular material.

Reagents and Equipment:

e 5-20% (w/v) Chelex 100 solution in autoclaved nanopure water

Proteinase K (10 mg/mL)

Vortex mixer

1.5 mL microcentrifuge tubes

Water bath or heat block (56°C and 100°C)
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e Microcentrifuge
Procedure:

e Place the sample (e.g., a small piece of tissue, a swab, or a liquid sample) into a 1.5 mL
microcentrifuge tube.

e Add 150-200 pL of 20% (w/v) Chelex 100 solution to the tube. For samples requiring protein
digestion (e.g., tissue, hair), add 4 uL of Proteinase K (10 mg/mL).

o \ortex the tube for 5-10 seconds.

 Incubate the sample at 56°C for at least 6-8 hours or overnight for samples with Proteinase
K. For samples without Proteinase K, this step can be shorter.

» Vortex the tube vigorously for 5-10 seconds.

 Incubate the tube in a boiling water bath or heat block at 100°C for 8 minutes to lyse the cells
and denature the DNA.

o Centrifuge the tube at high speed (e.g., 15,800 g) for 3 minutes to pellet the Chelex resin
and cellular debris.

o Carefully transfer the supernatant containing the single-stranded DNA to a new, sterile tube.
Avoid transferring any of the Chelex beads, as they can inhibit the PCR reaction.

e The extracted DNA in the supernatant is now ready for use in PCR.

Protocol for Dried Blood Spots

This optimized protocol is designed to maximize DNA yield from dried blood spots.[8]
Reagents and Equipment:

o Phosphate-buffered saline (PBS)

e 5% (w/v) Chelex 100 (50-100 mesh) solution in molecular grade water

e 1.5 mL LoBind Eppendorf tubes
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» \ortex mixer

e Heat block (95°C)

e Microcentrifuge

Procedure:

e Place a 3 mm punch from a dried blood spot into a 1.5 mL LoBind Eppendorf tube.
e Add 1 mL of PBS to wash the sample. Vortex and then remove the PBS.

e Pre-heat the 5% Chelex solution to 95°C.

e Add 200 pL of the pre-heated 5% Chelex solution to the sample.

» Vortex for 30 seconds.

e Incubate at 95°C for 15 minutes, with gentle vortexing every 5 minutes.

o Centrifuge for 3 minutes at 21,130 g to pellet the Chelex beads and paper debris.
o Transfer the supernatant (approximately 180 uL) containing the gDNA to a new tube.

e For increased yield, a second heat precipitation can be performed by adding another 200 pL
of heated 5% Chelex solution to the original dried blood spot and repeating steps 5-8.[8]

Mandatory Visualizations: Diagrams and Workflows

The following diagrams illustrate the key processes involved in Chelex 100-based DNA
extraction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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